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Compound of Interest

Compound Name: Dimethylammonium iodide

Cat. No.: B1587156 Get Quote

Dimethylammonium Iodide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylammonium iodide (DMAI), with the chemical formula (CH₃)₂NH₂I, is an organic

ammonium salt that has garnered significant attention in the field of materials science,

particularly as a key component in the fabrication of perovskite-based optoelectronic devices

such as solar cells. Its role as an additive or precursor influences the crystal growth,

morphology, and stability of perovskite films, thereby impacting device performance and

efficiency. This technical guide provides an in-depth overview of the physical and chemical

properties of Dimethylammonium iodide, detailed experimental protocols for its synthesis and

purification, and a visualization of its application workflow in perovskite solar cell fabrication.

Physical and Chemical Properties
Dimethylammonium iodide is a white to off-white crystalline powder. While it is known to be

soluble in water and polar organic solvents, precise quantitative solubility data is not widely

available in the literature.
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Property Value Source(s)

Molecular Formula C₂H₈IN

Molecular Weight 173.00 g/mol

CAS Number 51066-74-1

Appearance
White to off-white crystalline

powder

Melting Point 153-157 °C

Boiling Point Data not available

Density Data not available

Vapor Pressure Data not available

Solubility in Water Soluble

Solubility in Ethanol Soluble

Solubility in DMF Soluble

Experimental Protocols
Synthesis of Dimethylammonium Iodide
A common method for the synthesis of Dimethylammonium iodide involves the acid-base

reaction between dimethylamine and hydroiodic acid.

Materials:

Dimethylamine solution (e.g., 40 wt. % in water)

Hydroiodic acid (e.g., 57 wt. % in water)

Ethanol (for washing)

Diethyl ether (for washing)

Round-bottom flask
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Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Büchner funnel and filter paper

Vacuum oven

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, cool a solution of dimethylamine in

water to 0 °C using an ice bath.

While stirring vigorously, slowly add an equimolar amount of hydroiodic acid dropwise to the

dimethylamine solution. The reaction is exothermic, so maintain the temperature at 0 °C

throughout the addition.

After the addition is complete, continue stirring the reaction mixture at 0 °C for an additional

2 hours.

Remove the ice bath and allow the solution to warm to room temperature.

Concentrate the solution using a rotary evaporator to remove water and obtain the crude

Dimethylammonium iodide product as a solid.

Wash the crude product with cold ethanol and then with diethyl ether to remove any

unreacted starting materials and byproducts.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Dry the final product in a vacuum oven at a low temperature (e.g., 40-50 °C) overnight to

yield pure Dimethylammonium iodide.

Purification by Recrystallization
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For applications requiring high purity, Dimethylammonium iodide can be further purified by

recrystallization.

Materials:

Crude Dimethylammonium iodide

Ethanol (or other suitable solvent)

Erlenmeyer flasks

Hot plate with magnetic stirring capability

Büchner funnel and filter paper

Ice bath

Procedure:

Dissolve the crude Dimethylammonium iodide in a minimal amount of hot ethanol in an

Erlenmeyer flask with stirring.

Once fully dissolved, remove the flask from the heat and allow it to cool slowly to room

temperature.

As the solution cools, pure crystals of Dimethylammonium iodide will precipitate.

To maximize the yield, place the flask in an ice bath for approximately 30 minutes.

Collect the recrystallized product by vacuum filtration and wash with a small amount of cold

ethanol.

Dry the purified crystals under vacuum.

Spectroscopic Characterization
¹H NMR Spectroscopy
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The ¹H NMR spectrum of Dimethylammonium iodide is expected to show characteristic

signals for the methyl protons and the amine protons. In a deuterated solvent such as DMSO-

d₆, the methyl protons would appear as a singlet, and the amine protons would also likely

appear as a singlet, although its chemical shift and appearance can be influenced by the

solvent and concentration.

FTIR Spectroscopy
The FTIR spectrum of Dimethylammonium iodide would exhibit characteristic absorption

bands corresponding to the vibrations of its functional groups. Key expected peaks include:

N-H stretching: A broad band in the region of 3200-3400 cm⁻¹

C-H stretching: Bands in the region of 2800-3000 cm⁻¹

N-H bending: A peak around 1600 cm⁻¹

C-N stretching: A peak in the fingerprint region, typically around 1000-1200 cm⁻¹

Application in Perovskite Solar Cell Fabrication
Dimethylammonium iodide is frequently used as an additive in the precursor solution for the

fabrication of perovskite solar cells. It plays a crucial role in controlling the crystallization

kinetics and morphology of the perovskite film, which are critical factors for achieving high

power conversion efficiencies.

Workflow of DMAI in Perovskite Film Formation
The following diagram illustrates the typical workflow of using DMAI as an additive in a one-

step solution-processing method for perovskite film fabrication.
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Precursor Solution Preparation

Thin Film Deposition Annealing & Film Formation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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